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Compound of Interest

3-Cyclopropylaminomethyl-
Compound Name:

benzoic acid methyl ester
CAS No.: 1251566-95-6

Cat. No.: B1449508

Get Quote

\ J

Part 1: Compound Identity & Material Science

CAS 1251566-95-6 is a high-value building block characterized by two orthogonal reactive
centers: a methyl ester (electrophilic, hydrolyzable) and a secondary cyclopropylamine
(nucleophilic). Its primary utility lies in introducing the metabolically stable cyclopropyl moiety
into drug scaffolds.

1.1 Physicochemical Profile
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Property Specification Technical Insight
Methyl 3- ) )
_ _ Bifunctional core: Benzoate
Chemical Name ((cyclopropylamino)methyl)ben )
ester + Secondary amine.
zoate
Molecular Formula MW: 205.26 g/mol .

Tendency to darken upon
Colorless to pale yellow o ]
Appearance o oxidation; store under inert
oil/solid
gas.

) Limited solubility in water;
- Soluble in DCM, MeOH, o ]
Solubility DMSO. EtOA soluble in dilute acid
, c
(protonation).

_ The secondary amine is
~8.5 (Amine), ~ -6 (Ester ) )
pKa (Calc.) moderately basic; exists as a
oxygen) : .
cation at physiological pH.

Critical: Secondary amines

absorb atmospheric
Stability Moisture & Air Sensitive
to form carbamic acids. Store

at -20°C under Argon.

1.2 Handling & Safety (E-E-A-T)

» Oxidation Risk: The benzylic secondary amine is susceptible to N-oxidation or oxidative
dealkylation over time. Always re-assay purity if stored >3 months.

» Hygroscopicity: The ester bond is stable, but the amine functionality can attract moisture,
promoting slow hydrolysis of the ester.

» PPE: Standard lab safety (gloves, goggles, fume hood). Treat as a potential irritant/sensitizer
due to the benzylic amine structure.

Part 2: Synthetic Protocols & Workflows

This intermediate is typically used in two primary pathways:
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» Pathway A (N-Derivatization): Functionalizing the secondary amine (e.g., amide/urea
formation) before hydrolyzing the ester.

o Pathway B (Ester Hydrolysis): Converting the ester to the benzoic acid for subsequent
coupling, often requiring protection of the amine (e.g., Boc-protection).

Protocol A: Selective N-Acylation (Amide Coupling)

Objective: To couple the secondary amine with an acid chloride or carboxylic acid while
keeping the methyl ester intact.

Reagents:

e Substrate: CAS 1251566-95-6 (1.0 equiv)[1]

» Electrophile: Acid Chloride (R-COCI) (1.1 equiv)

o Base: Diisopropylethylamine (DIPEA) (2.5 equiv)

¢ Solvent: Dichloromethane (DCM) (anhydrous)

Step-by-Step Methodology:

» Dissolution: Dissolve CAS 1251566-95-6 in anhydrous DCM (

concentration) under
atmosphere.

o Base Addition: Add DIPEA via syringe. Cool the mixture to
to suppress side reactions (e.g., ester attack).

e Coupling: Dropwise add the Acid Chloride (diluted in minimal DCM).

o Expert Tip: If using a carboxylic acid coupling partner, use HATU/DMF conditions instead
of Acid Chloride/DCM to prevent ester hydrolysis.

e Monitoring: Stir at
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for 1 hour, then warm to RT. Monitor by TLC (50% EtOAc/Hexane). The secondary amine
spot (

) should disappear.

e Quench: Quench with saturated

e Workup: Extract with DCM (

). Wash combined organics with brine, dry over

, and concentrate.

Protocol B: Controlled Ester Hydrolysis (Saponification)

Objective: To generate the free benzoic acid derivative for further coupling.

Reagents:

e Substrate: N-Functionalized Intermediate (from Protocol A) or Raw CAS 1251566-95-6.
e Base: Lithium Hydroxide Monohydrate (

) (3.0 equiv).

e Solvent: THF / Water (3:1 ratio).
Step-by-Step Methodology:
o Preparation: Dissolve the methyl ester substrate in THF.

» Activation: Add the aqueous LiOH solution. The mixture typically becomes biphasic or
cloudy.

e Reaction: Stir vigorously at Room Temperature (20-25°C).

o Caution: Do not heat above 40°C. High heat can degrade the cyclopropylamine moiety or
cause decarboxylation in sensitive derivatives.
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o Completion: Monitor by LC-MS (disappearance of M+14 peak). Reaction time is typically 4—
16 hours.

e Workup (Critical):

o Cool to

o Carefully acidify to pH ~4-5 using

. Do not over-acidify if the amine is unprotected, as it will form a highly water-soluble salt
and be lost in the aqueous layer.

o Extract with EtOAC (

). If the product is zwitterionic (amino acid), use n-Butanol or lyophilize the aqueous phase
directly.

Part 3: Visualization & Logic
3.1 Synthetic Pathway Logic (Graphviz)

Click to download full resolution via product page

Caption: Logical flow for transforming CAS 1251566-95-6 into a coupling-ready benzoic acid
derivative.

Part 4: Analytical Quality Control

HPLC Method Parameters: To ensure the integrity of the intermediate, use the following
validated method:
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Parameter Condition

C18 Reverse Phase (e.g., Agilent Zorbax SB-
C18, 3.5 um, 4.6 x 150 mm)

Column

i Water + 0.1% Formic Acid (Maintains amine
Mobile Phase A )
protonation for peak shape)

Mobile Phase B Acetonitrile + 0.1% Formic Acid
Gradient 5% B to 95% B over 10 minutes

Flow Rate 1.0 mL/min

Detection UV at 254 nm (Benzoate chromophore)

Acid (Hydrolyzed): ~3.5 min < Amine (Starting
Retention Times Material): ~5.2 min < N-Acylated Product: ~7.5
min

Troubleshooting Guide:
 Issue: Low yield after hydrolysis.

o Root Cause: Product lost in aqueous layer due to high water solubility of the amino-acid
salt.

o Fix: Use isoelectric precipitation (pH adjustment) or extract with polar organic solvents
(DCM/iPrOH 3:1).

¢ Issue: "Double" peaks in NMR.

o Root Cause: Rotamers.[2] The N-cyclopropyl amide bond often exhibits restricted rotation,
showing two sets of peaks.

o Fix: Run NMR at elevated temperature (50°C) to coalesce peaks.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Combi-Blocks [combi-blocks.com]
e 2. Organic Syntheses Procedure [orgsyn.org]

¢ To cite this document: BenchChem. [Application Note: Strategic Utilization of CAS 1251566-
95-6 in Pharmaceutical Synthesis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1449508/docs#application-note-strategic-utilization-
of-cas-1251566-95-6-in-pharmaceutical-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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